Cas no 1696729-59-5 (2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine structure
1696729-59-5 structure
Product Name:2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
CAS No:1696729-59-5
MF:C9H13F3N4
MW:234.221531629562
CID:6414669
PubChem ID:136840099
Update Time:2025-07-16

2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
    • 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
    • EN300-1118473
    • 1696729-59-5
    • Inchi: 1S/C9H13F3N4/c1-3-7-14-8-13-5(2)4-6(9(10,11)12)16(8)15-7/h5-6H,3-4H2,1-2H3,(H,13,14,15)
    • InChI Key: HHRTWMGVGAKZFM-UHFFFAOYSA-N
    • SMILES: FC(C1CC(C)NC2=NC(CC)=NN12)(F)F

Computed Properties

  • Exact Mass: 234.10923092g/mol
  • Monoisotopic Mass: 234.10923092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.7Ų

2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118473-0.05g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
0.05g
$1008.0 2023-10-27
Enamine
EN300-1118473-0.1g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
0.1g
$1056.0 2023-10-27
Enamine
EN300-1118473-0.25g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
0.25g
$1104.0 2023-10-27
Enamine
EN300-1118473-0.5g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
0.5g
$1152.0 2023-10-27
Enamine
EN300-1118473-1.0g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5
1g
$1543.0 2023-05-23
Enamine
EN300-1118473-2.5g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
2.5g
$2351.0 2023-10-27
Enamine
EN300-1118473-5.0g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5
5g
$4475.0 2023-05-23
Enamine
EN300-1118473-10.0g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5
10g
$6635.0 2023-05-23
Enamine
EN300-1118473-1g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
1g
$1200.0 2023-10-27
Enamine
EN300-1118473-5g
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
1696729-59-5 95%
5g
$3479.0 2023-10-27

Additional information on 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Introduction to 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine] (CAS No. 1696729-59-5)

2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine, identified by its CAS number 1696729-59-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazoloapyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple substituents, including ethyl, methyl, and trifluoromethyl groups, as well as the fused triazoloapyrimidine ring system, contributes to its unique chemical properties and potential therapeutic applications.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has made trifluoromethyl-substituted compounds attractive candidates for drug development. In recent years, there has been a surge in research focused on identifying novel scaffolds that incorporate trifluoromethyl groups to improve pharmacological outcomes. The 1,2,4-triazolo[1,5-apyrimidine core structure is known for its ability to interact with various biological targets, making it a promising platform for the design of bioactive molecules.

Recent studies have highlighted the potential of 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine as a lead compound in the development of novel therapeutic agents. Researchers have been exploring its interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The ethynyl and methyl substituents further modulate its pharmacokinetic properties, potentially enhancing oral bioavailability and target specificity.

The synthesis of 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been particularly useful in constructing the complex triazoloapyrimidine framework. These synthetic approaches not only facilitate the preparation of this compound but also provide insights into the development of related derivatives.

In the realm of medicinal chemistry, 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,, 5H,, 6H,, 7H -1,, 2,, 4-triazolo[1,, 5-apyrimidine (CAS No. 1696729 -59 -5) has been investigated for its potential applications in treating various diseases. Its structural features make it a versatile scaffold for drug discovery programs targeting inflammatory disorders,* infectious diseases,* and neurological conditions.* The trifluoromethyl group enhances lipophilicity* which can improve membrane permeability* making it an attractive candidate for oral administration.* Additionally,* the triazoloapyrimidine core exhibits favorable interactions with biological targets* such as protein kinases* which are often implicated in disease pathogenesis.*

One of the most compelling aspects of this compound is its ability to modulate key biological pathways without significant off-target effects.* Preclinical studies have demonstrated that derivatives of *2 - ethyl-*5 -methyl-*7 - (trifluoromethyl)- *4H,* 5H,* 6H,* 7H*- *1,* 2, 4-triazolo[1, 5-apyrimidine* exhibit potent activity against disease-relevant targets.* For example,* researchers have observed significant inhibitory effects on enzymes such as Janus kinases (JAKs)* which play a crucial role in inflammatory responses.* The ethynyl moiety* when incorporated into drug candidates* can enhance binding interactions* leading to improved therapeutic efficacy.* This suggests that *2 - ethyl-*5 -methyl-*7- (trifluoromethyl)- *4H,* 5H,*

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.